Cas no 2223039-44-7 (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile)

• Product Name: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile
• CAS No: 2223039-44-7
• MF: C₁₁H₁₄BNO₃
• MW: 219.0448
• CID: 4741110
• PubChem ID: 66520903
• Update Time: 2026-02-25

5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile
• CID 66520903
• 2223039-44-7
• AKOS015946191

• Inchi： 1S/C11H14BNO3/c1-10(2)11(3,4)16-12(15-10)9-5-8(6-13)7-14-9/h5,7H,1-4H3
• InChI Key： CLHLFCSQALEXAD-UHFFFAOYSA-N
• SMILES： O1B(C2=C([H])C(C#N)=C([H])O2)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 219.106673g/mol
• Monoisotopic Mass: 219.106673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• Molecular Weight: 219.05g/mol

Additional information on 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile

Comprehensive Overview of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile (CAS 2223039-44-7)

The compound 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile, identified by its CAS number 2223039-44-7, is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. Its unique molecular structure, featuring a furan-3-carbonitrile core and a dioxaborolane moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers and pharmaceutical developers are increasingly exploring its potential in the design of novel therapeutics and functional materials.

One of the most compelling aspects of 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile is its role in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. The furan ring, combined with the nitrile group, offers a reactive handle for further functionalization, while the boronic ester group facilitates efficient cross-coupling with aryl halides. This dual functionality aligns with the growing demand for high-efficiency coupling reagents in the development of targeted therapies and bioconjugates.

In recent years, the scientific community has witnessed a surge in interest around boron-containing compounds, driven by their applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. The CAS 2223039-44-7 compound, with its stable dioxaborolane group, is particularly suited for these cutting-edge applications. Its stability under physiological conditions and compatibility with aqueous environments make it a preferred choice for biocompatible materials and drug delivery systems.

From an industrial perspective, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile is valued for its scalability and reproducibility in large-scale synthesis. Manufacturers emphasize its low toxicity profile and ease of handling, which are critical for compliance with green chemistry principles. These attributes have positioned it as a key player in the shift toward sustainable chemical processes, a topic of immense relevance in today's environmentally conscious market.

Another area where this compound shines is in the realm of material science. Its incorporation into π-conjugated systems has enabled advancements in organic electronics, including OLEDs and photovoltaic devices. The furan-carbonitrile backbone contributes to electron-withdrawing properties, enhancing charge transport in semiconducting polymers. This has sparked interest among researchers working on next-generation flexible electronics and wearable technologies.

For those searching for high-purity boronic esters or furan derivatives, CAS 2223039-44-7 stands out as a reliable option. Its well-documented synthetic protocols and commercial availability through specialized suppliers cater to the needs of both academic and industrial laboratories. Frequently asked questions, such as "How to store 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile?" or "What solvents are compatible with this boronic ester?," highlight the practical considerations users prioritize when working with this compound.

In summary, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)furan-3-carbonitrile (CAS 2223039-44-7) is a multifaceted building block with broad applicability across pharmaceuticals, materials science, and catalysis. Its alignment with trends like green chemistry and precision medicine ensures its continued relevance in scientific research and industrial innovation. As the demand for tailored molecular architectures grows, this compound is poised to remain at the forefront of advanced synthetic methodologies.